Cas no 730940-38-2 ((methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

(methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate structure
730940-38-2 structure
Product Name:(methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
CAS No:730940-38-2
MF:C10H12N2O3S
MW:240.278881072998
CID:6579082
PubChem ID:2416938
Update Time:2024-01-02

(methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
    • AKOS002489055
    • HMS2294D03
    • SR-01000041421-1
    • SR-01000041421
    • EN300-26582030
    • SMR000154647
    • MLS000568444
    • 2-(Methylamino)-2-oxoethyl 2-(methylthio)nicotinate
    • 730940-38-2
    • starbld0008080
    • Z18837134
    • Inchi: 1S/C10H12N2O3S/c1-11-8(13)6-15-10(14)7-4-3-5-12-9(7)16-2/h3-5H,6H2,1-2H3,(H,11,13)
    • InChI Key: XIYHUJXSDWCEKO-UHFFFAOYSA-N
    • SMILES: S(C)C1C(C(=O)OCC(NC)=O)=CC=CN=1

Computed Properties

  • Exact Mass: 240.05686342g/mol
  • Monoisotopic Mass: 240.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.6Ų

(methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26582030-0.05g
(methylcarbamoyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
730940-38-2 95.0%
0.05g
$212.0 2025-03-20
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